Cas no 1248223-18-8 (1-methyl-5-(pyrrolidin-3-ylsulfanyl)-1H-1,2,3,4-tetrazole)

• Product Name: 1-methyl-5-(pyrrolidin-3-ylsulfanyl)-1H-1,2,3,4-tetrazole
• CAS No: 1248223-18-8
• MF: C₆H₁₁N₅S
• MW: 185.250038385391
• MDL: MFCD16709781
• CID: 5098578
• PubChem ID: 62328974
• Update Time: 2025-10-27

1-methyl-5-(pyrrolidin-3-ylsulfanyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-methyl-5-(3-pyrrolidinylthio)-
• 1-Methyl-5-(pyrrolidin-3-ylthio)-1h-tetrazole
• 1-methyl-5-(pyrrolidin-3-ylsulfanyl)-1H-1,2,3,4-tetrazole

• MDL： MFCD16709781
• Inchi： 1S/C6H11N5S/c1-11-6(8-9-10-11)12-5-2-3-7-4-5/h5,7H,2-4H2,1H3
• InChI Key： XXJLCGVXZKARLI-UHFFFAOYSA-N
• SMILES： N1(C)C(SC2CCNC2)=NN=N1

Computed Properties

• Exact Mass: 185.074
• Monoisotopic Mass: 185.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9A^2

Additional information on 1-methyl-5-(pyrrolidin-3-ylsulfanyl)-1H-1,2,3,4-tetrazole

Recent Advances in the Study of 1-methyl-5-(pyrrolidin-3-ylsulfanyl)-1H-1,2,3,4-tetrazole (CAS: 1248223-18-8)

The compound 1-methyl-5-(pyrrolidin-3-ylsulfanyl)-1H-1,2,3,4-tetrazole (CAS: 1248223-18-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a tetrazole ring with a pyrrolidine moiety, exhibits promising biological activities, particularly in the context of enzyme inhibition and drug discovery. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a potential inhibitor of enzymes involved in inflammatory and metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-methyl-5-(pyrrolidin-3-ylsulfanyl)-1H-1,2,3,4-tetrazole exhibits selective inhibition against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's ability to bind to the active site of COX-2 with high affinity, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's utility in cancer therapy. A preprint article available on bioRxiv reported that 1-methyl-5-(pyrrolidin-3-ylsulfanyl)-1H-1,2,3,4-tetrazole can modulate the activity of certain kinases involved in cell proliferation and survival. The study utilized in vitro assays to demonstrate the compound's ability to induce apoptosis in cancer cell lines, particularly those resistant to conventional chemotherapy. These findings underscore the compound's potential as a multi-targeted agent in oncology.

The synthetic accessibility of 1-methyl-5-(pyrrolidin-3-ylsulfanyl)-1H-1,2,3,4-tetrazole has also been a focal point of recent research. A 2022 paper in Organic Letters described an efficient, scalable synthesis route for this compound, employing a one-pot reaction strategy that minimizes the use of hazardous reagents. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for experimental and therapeutic purposes.

Despite these promising developments, challenges remain in the optimization of 1-methyl-5-(pyrrolidin-3-ylsulfanyl)-1H-1,2,3,4-tetrazole for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on derivatizing the core structure to enhance its pharmacokinetic and pharmacodynamic profiles while retaining its biological activity.

In conclusion, 1-methyl-5-(pyrrolidin-3-ylsulfanyl)-1H-1,2,3,4-tetrazole (CAS: 1248223-18-8) represents a versatile scaffold with significant potential in drug discovery. Its dual role as an enzyme inhibitor and a modulator of cellular pathways positions it as a valuable candidate for the development of therapeutics targeting inflammation, cancer, and other diseases. Future studies will likely focus on advancing this compound through preclinical trials and exploring its synergy with existing drugs.